3-[2,3-Di(benzyloxy)phenyl]propanenitrile

• IUPAC Name: 3-[2,3-bis(phenylmethoxy)phenyl]propanenitrile
• InChI: InChI=1S/C23H21NO2/c24-16-8-14-21-13-7-15-22(25-17-19-9-3-1-4-10-19)23(21)26-18-20-11-5-2-6-12-20/h1-7,9-13,15H,8,14,17-18H2
• InChI Key: UUJBHBAEOKFBLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC(=C2OCC3=CC=CC=C3)CCC#N
• Molecular Formula: C23H21NO2
• DSSTOX Substance ID: DTXSID30384264
• Molecular Weight: 343.4 g/mol
• CAS No.: 249278-33-9

Description

3-[2,3-Di(benzyloxy)phenyl]propanenitrile is a useful research compound. Its molecular formula is C23H21NO2 and its molecular weight is 343.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Metal Ion-Mediated Reactions

A study highlighted a unique metal ion-mediated reaction involving 2-benzoylpyridine in acetonitrile under strongly basic conditions, resulting in a square planar Ni(II) complex. This complex, featuring the anion of 3-hydroxy-3-phenyl-(3-pyridin-2-yl)propanenitrile as a ligand, was thoroughly characterized by single-crystal X-ray crystallography and various spectroscopic techniques, demonstrating the intricate interplay between metal ions and organic nitriles in creating complex structures (Kitos et al., 2016).

Molecular and Crystalline Structure Studies

The structural properties of crystalline 3-(benzoxazol-2-ylthio)-3-phenyl-2-propenonitrile, a nonplanar Z-isomer, were examined through X-ray diffraction, revealing a layered structure due to π–π stacking. Additionally, 1H NMR data indicated the presence of small amounts of E-isomer in samples dissolved in chloroform, highlighting the compound's configurational characteristics in different states (Afonin et al., 2018).

Biocatalytic Applications

Research involving Rhodococcus rhodochrous ATCC BAA-870 showcased the enzyme's ability to hydrolyze β-aminonitriles (including 3-amino-3-phenylpropanenitrile and its derivatives) to their corresponding amides. This process is noteworthy for its enantioselectivity, especially for certain compounds, presenting a fascinating example of the specificity and potential applications of nitrile hydratase enzymes in organic synthesis (Chhiba et al., 2012).

Material Science and Surface Chemistry

In the realm of material science, the coalescence of 3-phenyl-propynenitrile (PPN) on Cu(111) surfaces was studied, revealing the formation of hexagonal networks and interlocking pinwheel-shaped structures. This study is a testament to the intricate patterns that organic molecules can form on metal surfaces, influenced by intermolecular interactions and substrate stress, with implications in the fields of nanotechnology and surface chemistry (Luo et al., 2011).